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But-3-ynal purity requirements for coherence
studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: But-3-ynal

CAS No.: 52844-23-2

Cat. No.: S563566

Chemical Identity of But-3-ynal

The table below summarizes the core identifying information for But-3-ynal from authoritative chemical
databases [1] [2] [3].

Property Description

CAS Registry Number 52844-23-2 [1] [2]

Molecular Formula C4H4O [1] [2]

Molecular Weight 68.07 g/mol [1]

IUPAC Name but-3-ynal [1]

SMILES C#CCC=0 [1]

InChl Key OGQNOIVDVXRWRE-UHFFFAOYSA-N [1] [2]

But-3-ynal in Charge Migration Research
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But-3-ynal is identified in theoretical and experimental physics research as a prime candidate for studying
correlation-driven charge migration [4] [5]. This refers to ultrafast, purely electronic motion triggered

within a molecule after ionization.

The requirement for these studies is a predictable and well-defined molecular structure. The experiments
rely on the molecule having a specific "hole-mixing structure" for its highest occupied molecular orbital
(HOMO), which but-3-ynal possesses [4]. Any significant impurities or structural deviations could disrupt
the delicate electron coherence that researchers are trying to observe. The focus is on the molecule's inherent

electronic structure rather than a defined purity grade.

The following diagram outlines the general experimental workflow in which but-3-ynal is used, based on

the described research methodologies [4]:
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Start: Theoretical Screening

Click to download full resolution via product page

Troubleshooting & FAQ Guide for Researchers

While explicit purity standards are not listed, you can infer critical quality factors from the experimental

context. Here is a guide in a question-and-answer format.
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Frequent Asked Questions

¢ Q1: Why is but-3-ynal used in charge migration studies?

o A: Theoretical studies have predicted that but-3-ynal possesses a specific electronic structure
(a hole-mixing structure for its HOMO) that should lead to long-lasting electron coherence
after ionization. This makes it an ideal model system to observe the elusive phenomenon of
correlation-driven charge migration [4] [5].

¢ Q2: What is the primary purity concern for these experiments?

o A: The primary concern is structural integrity and the absence of contaminants that could
interfere with the ionization process or introduce decoherence. The molecule must maintain its
precise chemical structure (C#CCC=0) to ensure the predicted electronic properties are
present [4].

Troubleshooting Guide

Problem Area Potential Issue Suggested Action

| Molecular Integrity | Sample degradation or impurity affecting the HOMO electronic structure. | Source
from reputable suppliers specializing in research chemicals. Verify molecular structure upon receipt using
NMR and Mass Spectrometry [1]. | | Experimental Decoherence | Observed electron coherence time is
shorter than predicted. | Confirm the use of high-purity, authentic but-3-ynal (CAS 52844-23-2). Ensure
experimental conditions (e.g., laser pulse characteristics, vacuum) match those used in successful simulations
[4]. | | Synthesis & Sourcing | Need for a verified sample. | Commercial samples are available (e.g.,
Enamine store code ENAH9851B832) [3]. Literature describes synthesis routes, such as from 1-Bromo-2-

butyne or via Sonogashira coupling [1]. |

Key Takeaways

e Purity Focus: For coherence studies, the critical requirement is the structural and electronic
integrity of but-3-ynal, rather than a specific purity percentage.

e Experimental Role: It serves as a model compound in advanced physics experiments to observe
and control ultrafast electron dynamics [4].
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e Verification: Rigorous characterization (e.g., spectroscopy) is essential to confirm the sample is
correct and suitable for these sensitive experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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